BE“GHE Foundational & Exploratory

Check Availability & Pricing

(S)-(-)-AnicyphOS CAS number and
identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (-)-Anicyphos

Cat. No.: B1284223

(S)-(-)-AnicyphOS: A Technical Overview

CAS Number: 98674-83-0

This technical guide provides a summary of the available information on (S)-(-)-AnicyphOS, a
chiral organophosphorus compound. The document is intended for researchers, scientists, and
professionals in drug development.

Compound Identification and Properties

(S)-(-)-AnicyphOS, with the systematic name (4S)-(-)-5,5-Dimethyl-2-hydroxy-4-(2-
methoxyphenyl)-1,3,2-dioxaphosphinane 2-oxide, is a specific enantiomer of the Anicyphos
molecule. Its identity is confirmed by the Chemical Abstracts Service (CAS) number 98674-83-
0.[1][2][3] The corresponding (R)-(+)-enantiomer is assigned the CAS number 98674-82-9.

A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of (S)-(-)-AnicyphOS
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Property Value Reference(s)
Molecular Formula C12H170sP [11[3]
Molecular Weight 272.23 g/mol [1][3]
Appearance White to off-white solid

Melting Point 194-196 °C [1][4]

Optical Activity [a]22/D -59° (c = 1 in methanol)  [1][4]

Storage Temperature 2-8°C [1][4]

Synthesis and Experimental Protocols

Despite a comprehensive search of scientific literature and patent databases, detailed
experimental protocols for the specific synthesis of (S)-(-)-AnicyphOS could not be located.
General methods for the synthesis of related chiral organophosphorus compounds, such as P-
stereogenic phosphine oxides, often involve asymmetric synthesis or chiral resolution of a
racemic mixture.[5]

One common approach to obtaining enantiomerically pure compounds is through the use of a
chiral resolving agent to separate a racemic mixture.[6][7] For a structurally related compound,
phencyphos, resolution of the racemic mixture was achieved.[8] However, a specific, validated
protocol for the enantioselective synthesis or resolution of Anicyphos has not been publicly
documented.

Applications in Research and Drug Development

The available literature does not contain specific studies detailing the applications of (S)-(-)-
AnicyphOS in drug development or its biological activity. Organophosphorus compounds, in
general, are a class of molecules with broad applications in medicinal chemistry and materials
science.[5] Chiral organophosphorus compounds, in particular, are of interest as chiral ligands
in asymmetric catalysis and as potential therapeutic agents where stereochemistry can play a
crucial role in biological activity.[5][9]

Signaling Pathways and Mechanism of Action
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There is currently no publicly available information describing the interaction of (S)-(-)-
AnicyphOS with any biological signaling pathways or detailing its mechanism of action.

Logical Relationships and Experimental Workflows

Due to the absence of published experimental studies involving (S)-(-)-AnicyphOS, there are
no established experimental workflows or logical relationships to be visualized.

Disclaimer: The information provided in this document is based on currently available public
data. The lack of detailed experimental procedures and biological data suggests that (S)-(-)-
AnicyphOS may be a commercially available but not extensively studied research chemical.
Researchers should exercise caution and perform their own validation when using this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-(-)-AnicyphOS CAS number and identification].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284223#s-anicyphos-cas-number-and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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